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Compound of Interest

Compound Name: Undecane

Cat. No.: B7769211

This guide provides an in-depth exploration of the fundamental chemical and physical
properties of n-undecane (Ci11Hz4), tailored for researchers, scientists, and professionals in
drug development. Moving beyond a simple data sheet, this document elucidates the causality
behind its characteristics and provides practical insights into its application and analysis.

Molecular Structure and Identification

n-Undecane is a linear-chain saturated hydrocarbon, or n-alkane, with the chemical formula
C11H24.[1][2][3][4] Its structure consists of eleven carbon atoms single-bonded in a continuous
chain, with each carbon atom saturated with hydrogen atoms.[2] This simple, nonpolar
structure is the foundation of its characteristic physical and chemical properties.

The primary identifiers for n-undecane are:

« CAS Number: 1120-21-4[1][3]

e |[UPAC Name: Undecane[1][3]

e Synonyms: Hendecane, n-C11H24[1][3][5]

The unbranched nature of n-undecane is crucial to distinguish it from its 158 structural
isomers.[3][4] The specific arrangement of atoms in n-undecane dictates its physical constants
and spectroscopic signature, making accurate identification paramount in research and
industrial applications.
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Caption: Simplified workflow of n-undecane pyrolysis.

Oxidation

The oxidation of n-undecane can be controlled to produce various oxygenated compounds.
Studies have shown that under specific conditions in a jet-stirred reactor, the oxidation
proceeds through different temperature regimes, including a cool-flame region, a negative
temperature coefficient (NTC) region, and a high-temperature region. [6]This complex process
involves the formation of numerous stable intermediates. [6]

Halogenation

In the presence of ultraviolet (UV) light or high temperatures, n-undecane can react with
halogens (e.g., chlorine, bromine) in a free-radical substitution reaction. [2][7]In this reaction,
one or more hydrogen atoms are replaced by halogen atoms, leading to the formation of
haloalkanes. [7][8]

Thermodynamic Properties

The thermodynamic properties of n-undecane are crucial for understanding its behavior in
various processes and for chemical engineering calculations.

Property Value Unit Reference(s)

Standard Enthalpy of

) o -324.6 t0 -329.8 kJ/mol [3]

Formation (liquid)
Standard Enthalpy of

) o -7428.7 to -7433.9 kJ/mol [3]
Combustion (liquid)
Standard Molar

o 458.15 J/K-mol [3]
Entropy (liquid)
Heat Capacity (liquid) 345.05 J/K-mol [3]

Experimental Protocols
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Protocol for Obtaining a *H NMR Spectrum of n-
Undecane

Sample Preparation: a. Accurately weigh approximately 5-10 mg of n-undecane into a clean,
dry vial. b. Add approximately 0.6-0.7 mL of deuterated chloroform (CDCIs) to the vial. c.
Gently swirl the vial to ensure complete dissolution of the n-undecane. d. Transfer the
solution to a clean, dry 5 mm NMR tube.

Instrument Setup: a. Insert the NMR tube into the spectrometer. b. Lock the spectrometer on
the deuterium signal of the CDCls. c. Shim the magnetic field to achieve optimal
homogeneity. d. Set the appropriate spectral width, number of scans, and relaxation delay.

Data Acquisition and Processing: a. Acquire the Free Induction Decay (FID). b. Apply a
Fourier transform to the FID to obtain the spectrum. c. Phase the spectrum and perform
baseline correction. d. Calibrate the chemical shift scale using the residual solvent peak
(CHCIs at 7.26 ppm). e. Integrate the signals to determine the relative proton ratios.

Caption: Workflow for obtaining a *H NMR spectrum.

Applications in Research and Development

The well-defined properties of n-undecane make it a valuable tool in various scientific fields:

Internal Standard: Due to its known boiling point and retention time, n-undecane is often
used as an internal standard in gas chromatography for the analysis of other hydrocarbons.
[3][4]* Solvent: Its nonpolar nature and liquid state at room temperature make it a suitable
solvent for nonpolar compounds in organic synthesis. [1]* Petroleum Research: It serves as
a model compound in studies related to fuel combustion, pyrolysis, and the behavior of long-
chain alkanes in petroleum products. [1]* Drug Development: While not a direct therapeutic
agent, its properties as a nonpolar solvent and its well-characterized behavior are relevant in
the formulation and analysis of nonpolar drug molecules and delivery systems.

o Cosmetics: In the cosmetics industry, n-undecane functions as an emollient and solvent.

Safety and Handling
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n-Undecane is a flammable liquid and should be handled with appropriate safety precautions.
[1][7]1t is important to avoid sources of ignition and to work in a well-ventilated area. [1]
[8]Repeated exposure may cause skin dryness or cracking. [9]In case of ingestion, it may be
fatal if it enters the airways; vomiting should not be induced. [9][8]Always consult the Safety
Data Sheet (SDS) before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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